Cas no 82799-67-5 (Ethanone,1-(4,5,9,10-tetrahydro-2-pyrenyl)-)

• Product name: Ethanone,1-(4,5,9,10-tetrahydro-2-pyrenyl)-
• CAS No: 82799-67-5
• MF: C₁₈H₁₆O
• MW: 248.31904
• CID: 729904
• PubChem ID: 187338

Ethanone,1-(4,5,9,10-tetrahydro-2-pyrenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(4,5,9,10-tetrahydro-2-pyrenyl)-
• 1-(4,5,9,10-tetrahydropyren-2-yl)ethanone
• 82799-67-5
• Ethanone, 1-(4,5,9,10-tetrahydro-2-pyrenyl)-
• METHYL 4,5,9,10-TETRAHYDRO-2-PYRENYL KETONE
• Q63408891
• 2-Acetyl-4,5,9,10-tetrahydropyrene
• DTXSID00232001

• Inchi： InChI=1S/C18H16O/c1-11(19)16-9-14-7-5-12-3-2-4-13-6-8-15(10-16)18(14)17(12)13/h2-4,9-10H,5-8H2,1H3
• InChI Key： INKIBYZEUXUPPA-UHFFFAOYSA-N
• SMILES： CC(=O)C1=CC2=C3C(=C1)CCC4=CC=CC(=C43)CC2

Computed Properties

• Exact Mass: 248.120115130g/mol
• Monoisotopic Mass: 248.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 3.8